1,5,7,11-Tetrathia-6-stannaspiro[5.5]undecane

• CAS No.: 10368-98-6
• Molecular Formula: C6H12S4Sn
• Molecular Weight: 331.1 g/mol
• IUPAC Name: 1,5,7,11-tetrathia-6-stannaspiro[5.5]undecane
• InChI: InChI=1S/2C3H8S2.Sn/c2*4-2-1-3-5;/h2*4-5H,1-3H2;/q;;+4/p-4
• InChI Key: SIXSYOUILYOYAB-UHFFFAOYSA-J
• Canonical SMILES: C1CS[Sn]2(SC1)SCCCS2

Description

1,5,7,11-Tetrathia-6-stannaspiro[55]undecane is a chemical compound with a unique spiro structure that includes both sulfur and tin atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,5,7,11-Tetrathia-6-stannaspiro[5.5]undecane typically involves the reaction of a suitable tin precursor with sulfur-containing reagents. The reaction conditions often include the use of solvents such as dichloromethane or toluene, and the process may require heating to facilitate the formation of the spiro structure.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis procedures. This would include optimizing reaction conditions to maximize yield and purity, as well as implementing safety measures to handle the reactive sulfur and tin compounds.

Chemical Reactions Analysis

Types of Reactions

1,5,7,11-Tetrathia-6-stannaspiro[5.5]undecane can undergo various chemical reactions, including:

Oxidation: The sulfur atoms in the compound can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to form thiols or other reduced sulfur species.

Substitution: The tin atom can participate in substitution reactions, where ligands attached to the tin are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Reagents like halides (e.g., Cl⁻, Br⁻) can be used to facilitate substitution reactions at the tin center.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction could produce thiols.

Scientific Research Applications

1,5,7,11-Tetrathia-6-stannaspiro[5.5]undecane has several applications in scientific research:

Chemistry: It is used as a precursor for synthesizing other complex organotin compounds.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it a potential candidate for studying enzyme inhibition or protein binding.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in targeting diseases that involve sulfur or tin metabolism.

Industry: The compound’s stability and reactivity make it useful in materials science, particularly in the development of new polymers or catalysts.

Mechanism of Action

The mechanism by which 1,5,7,11-Tetrathia-6-stannaspiro[5.5]undecane exerts its effects involves its ability to interact with various molecular targets. The sulfur atoms can form strong bonds with metals, while the tin center can coordinate with ligands, influencing the compound’s reactivity and stability. These interactions can affect biological pathways, such as enzyme activity or protein folding, making the compound a valuable tool in biochemical research.

Comparison with Similar Compounds

Similar Compounds

1,5,7,11-Tetrathiaspiro[5.5]undecane: This compound is similar but lacks the tin atom, which significantly alters its chemical properties and reactivity.

1,3-Dioxane-1,3-dithiane spiranes: These compounds contain oxygen and sulfur atoms in their spiro structures, offering different reactivity profiles compared to 1,5,7,11-Tetrathia-6-stannaspiro[5.5]undecane.

Bis(1,3-oxathiane) spiranes: These compounds have both oxygen and sulfur atoms in their spiro units, providing unique stereochemistry and reactivity.

Uniqueness

This compound is unique due to the presence of the tin atom in its spiro structure. This tin center imparts distinct chemical properties, such as increased reactivity towards certain ligands and the ability to participate in unique coordination chemistry. This makes the compound particularly valuable in applications where tin’s chemical behavior is advantageous.